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Compound of Interest

Compound Name: AMI-1

Cat. No.: B10762199 Get Quote

Application Notes and Protocols for AMI-1
For Researchers, Scientists, and Drug Development
Professionals
Introduction

AMI-1 is a potent, cell-permeable, and reversible inhibitor of protein arginine N-

methyltransferases (PRMTs).[1] It functions by blocking the binding of peptide substrates to

PRMTs, thereby inhibiting their methyltransferase activity.[1] AMI-1 has been shown to inhibit

both type I (e.g., PRMT1, PRMT3, PRMT4, PRMT6) and type II (e.g., PRMT5) PRMTs.[1] This

broad-spectrum inhibitory activity makes AMI-1 a valuable tool for studying the roles of arginine

methylation in various cellular processes, including signal transduction, gene transcription, and

DNA repair. These application notes provide detailed protocols for the dissolution and storage

of AMI-1 for experimental use.
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Solvent Solubility Source

DMSO 20 mg/mL (39.64 mM) Selleck Chemicals[2]

DMSO 45 mg/mL AbMole BioScience[3]

DMSO
89 mg/mL (162.27 mM)

(warmed)
AdooQ BioScience[4]

DMSO 100 mg/mL (182.33 mM) Selleck Chemicals[5]

Water 9 mg/mL (16.41 mM) AdooQ BioScience[4]

Water 10 mg/mL
Cayman Chemical[6], AbMole

BioScience[3]

PBS 20 mg/mL AdooQ BioScience[4]

Ethanol Insoluble
Selleck Chemicals[5], AdooQ

BioScience[4]

Table 2: Storage and Stability of AMI-1
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Form
Storage
Temperature

Duration Source

Powder -20°C 3 years
Selleck Chemicals[5],

AbMole BioScience[3]

Powder -20°C ≥ 4 years Cayman Chemical[6]

Stock Solution in

Solvent
-80°C 1 year Selleck Chemicals[5]

Stock Solution in

Solvent
-80°C 2 years MedchemExpress[1]

Stock Solution in

Solvent
-80°C 6 months AbMole BioScience[3]

Stock Solution in

Solvent
-20°C 1 month

Selleck Chemicals[5],

AdooQ BioScience[4],

AbMole BioScience[3]

Stock Solution in

Solvent
-20°C 1 year MedchemExpress[1]

Experimental Protocols
Protocol 1: Preparation of a Concentrated AMI-1 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AMI-1 in DMSO.

Materials:

AMI-1 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Procedure:
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Pre-warm AMI-1: Allow the vial of AMI-1 powder to equilibrate to room temperature before

opening to prevent moisture condensation.

Calculate the required mass: Determine the mass of AMI-1 needed to prepare the desired

volume and concentration of the stock solution. For example, for 1 mL of a 10 mM stock

solution of AMI-1 (disodium salt, MW: 548.45 g/mol ), you would need 5.48 mg.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial of AMI-1 powder.

Vortexing: Vortex the solution thoroughly until the AMI-1 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) can aid in dissolution if necessary.[4]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 2 years).[1][3][4][5]

Protocol 2: Preparation of Working Solutions for Cell Culture Experiments

This protocol describes the dilution of the AMI-1 stock solution for use in cell culture.

Materials:

10 mM AMI-1 stock solution in DMSO

Sterile cell culture medium

Procedure:

Thaw stock solution: Thaw a single aliquot of the 10 mM AMI-1 stock solution at room

temperature.

Dilution: Serially dilute the stock solution with sterile cell culture medium to achieve the

desired final concentration. It is crucial to ensure that the final concentration of DMSO in the

cell culture medium is non-toxic to the cells, typically below 0.5%.
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Mixing: Mix the working solution thoroughly by gentle pipetting before adding it to the cell

cultures.

Immediate use: Use the freshly prepared working solution immediately for experiments.
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Experimental Workflow: AMI-1 Preparation and Application

Stock Solution Preparation

Cell Culture Application
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Caption: Workflow for preparing and using AMI-1 in experiments.
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AMI-1 Mechanism of Action

Downstream Cellular Processes

AMI-1

Protein Arginine
Methyltransferases (PRMTs)
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of Substrate Proteins
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Gene Transcription mRNA Splicing DNA Damage Repair Signal Transduction
(e.g., PI3K-Akt pathway)
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Caption: AMI-1 inhibits PRMTs, affecting downstream pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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